Cas no 663181-72-4 (4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol)

4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a phenyl group at the 5-position and a 2-methoxyethyl moiety at the 4-position, along with a thiol group at the 3-position. This structure imparts reactivity suitable for applications in medicinal chemistry and material science. The thiol functionality allows for further derivatization, making it a versatile intermediate in synthetic pathways. Its methoxyethyl side chain enhances solubility in polar solvents, facilitating handling in organic reactions. The compound’s stability under standard conditions and well-defined reactivity profile make it a valuable building block for pharmaceutical and agrochemical research.

4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol structure

663181-72-4 structure

Product Name:4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol

CAS No:663181-72-4

MF:C₁₁H₁₃N₃OS

MW:235.305420637131

CID:3081313

PubChem ID:2213668

Update Time:2025-05-19

4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-(2-Methoxy-ethyl)-5-phenyl-4H-[1,2,4]triazole-3-thiol
- 663181-72-4
- STL381286
- SCHEMBL14112939
- 4-(2-Methoxyethyl)-5-phenyl-4h-1,2,4-triazol-3-yl hydrosulfide
- CS-0118374
- AKOS000370003
- 4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
- EN300-10495
- HMS1690C01
- 4-(2-methoxyethyl)-3-phenyl-1H-1,2,4-triazole-5-thione
- 4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD05134111
- Inchi： 1S/C11H13N3OS/c1-15-8-7-14-10(12-13-11(14)16)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,13,16)
- InChI Key： IIMBLUPFOJILLG-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC=CC=2)N1CCOC

Computed Properties

Exact Mass: 235.07793322Da
Monoisotopic Mass: 235.07793322Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 69Å²

4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM523630-1g	4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4	97%	1g	$291	2022-09-29
TRC	M304698-25mg	4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4		25mg	$ 50.00	2022-06-02
TRC	M304698-50mg	4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4		50mg	$ 95.00	2022-06-02
TRC	M304698-250mg	4-(2-Methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4		250mg	$ 320.00	2022-06-02
Enamine	EN300-10495-0.05g	4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4	100%	0.05g	$66.0	2023-10-28
Enamine	EN300-10495-0.1g	4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4	100%	0.1g	$98.0	2023-10-28
Enamine	EN300-10495-0.25g	4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4	100%	0.25g	$142.0	2023-10-28
Enamine	EN300-10495-0.5g	4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4	100%	0.5g	$271.0	2023-10-28
Enamine	EN300-10495-1.0g	4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4	100%	1.0g	$371.0	2023-02-09
Enamine	EN300-10495-2.5g	4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazole-3-thiol	663181-72-4	100%	2.5g	$726.0	2023-10-28